N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide

• IUPAC Name: N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide
• InChI: InChI=1S/C19H16N4OS/c24-18(8-3-14-2-1-9-20-12-14)21-16-6-4-15(5-7-16)17-13-23-10-11-25-19(23)22-17/h1-2,4-7,9-13H,3,8H2,(H,21,24)
• InChI Key: FHDLDIPFQFVIFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CCC(=O)NC2=CC=C(C=C2)C3=CN4C=CSC4=N3
• Molecular Formula: C19H16N4OS
• Molecular Weight: 348.4 g/mol

Description

N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide, also known as ITZ-1, is a small molecule inhibitor that has gained attention in the scientific community due to its potential applications in the field of cancer research.

Mechanism of Action

N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide inhibits the activity of CK2 by binding to its catalytic subunit. CK2 is involved in various cellular processes, including DNA repair, cell cycle regulation, and apoptosis. By inhibiting CK2, N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide disrupts these processes, leading to the inhibition of cancer cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide has been shown to have both biochemical and physiological effects. Biochemically, N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide inhibits the activity of CK2, leading to the disruption of various cellular processes. Physiologically, N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide in lab experiments is its specificity for CK2, which allows for targeted inhibition of this protein kinase. However, one limitation is that N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide may have off-target effects, leading to unintended consequences in cellular processes.

Future Directions

There are several future directions for the research and development of N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to investigate the potential of N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further studies are needed to fully understand the physiological effects of N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide and its potential applications in other diseases beyond cancer.

Synthesis Methods

The synthesis of N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide involves a multi-step process that begins with the reaction of 2-aminopyridine with 2-chloro-6-nitrobenzothiazole to form 2-(6-nitrobenzothiazol-2-yl)pyridine. This intermediate is then reacted with 4-bromoaniline to form N-(4-bromo-2-(6-nitrobenzothiazol-2-yl)phenyl)pyridin-3-amine. The final step involves the reaction of this intermediate with 3-chloropropanoic acid to form N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide.

Scientific Research Applications

N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide has shown promising results in various scientific research applications, especially in the field of cancer research. Studies have shown that N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide inhibits the growth of cancer cells by targeting the protein kinase CK2, which plays a crucial role in cell proliferation and survival. N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3-pyridin-3-ylpropanamide has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.